Methyl 3-chlorothieno[2,3-b]pyrazine-6-carboxylate

• Molecular Formula: C8H5ClN2O2S
• Molecular Weight: 228.66 g/mol
• IUPAC Name: methyl 3-chlorothieno[2,3-b]pyrazine-6-carboxylate
• InChI: InChI=1S/C8H5ClN2O2S/c1-13-8(12)5-2-4-7(14-5)11-6(9)3-10-4/h2-3H,1H3
• InChI Key: ZKKNDOFTBNFIED-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NC=C(N=C2S1)Cl

Description

Methyl 3-chlorothieno[2,3-b]pyrazine-6-carboxylate is a useful research compound. Its molecular formula is C8H5ClN2O2S and its molecular weight is 228.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 91 (6.66 mmol, 1.4 g) in phosphorus oxychloride (21.46 mmol, 2 mL) was heated to reflux for 5 days. Reaction mixture was concentrated under reduced pressure and co-evaporated with toluene (3×). The crude product was purified by chromatography (heptane/ethyl acetate 9/1) to give methyl 3-chlorothieno[2,3-b]pyrazine-6-carboxylate 92 (0.6 g, 40%). NMR (400 MHz, CDCl3) 4.01 (s, 3H), 8.18 (s, 1H), 8.71 (s, 1H). (m/z)=229 (M+H)+.